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Compound of Interest

Compound Name: Drospirenone-d4-1

Cat. No.: B12411080 Get Quote

For researchers, scientists, and professionals in drug development, accurate and reproducible

quantification of active pharmaceutical ingredients is paramount. This guide provides a

comparative overview of various validated analytical methods for the quantification of

Drospirenone, a synthetic progestin widely used in oral contraceptives. While direct inter-

laboratory comparison studies are not readily available in the public domain, this document

synthesizes data from individual validated methods to offer insights into their performance and

comparability.

Quantitative Performance Data
The following table summarizes the performance characteristics of several reported high-

performance liquid chromatography (HPLC) methods for the quantification of Drospirenone.

These methods have been validated in accordance with International Conference on

Harmonisation (ICH) guidelines.
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Method

Reference

Linearity

Range

(µg/mL)

Intra-day

Precision

(%RSD)

Inter-day

Precision

(%RSD)

Accuracy

(Recovery

%)

Limit of

Detection

(LOD)

(µg/mL)

Limit of

Quantifica

tion (LOQ)

(µg/mL)

Lalitha, et

al. (2022)

[1]

40 - 120 <2 <2 99.93
Not

Reported

Not

Reported

Saravanan,

et al.

(2018)[2]

30 - 240 <0.5
Not

Reported
Good 0.126 0.420

Silva, et al.

(2013)[3]

Not

Specified
<2 <2

Not

Reported

Not

Reported

Not

Reported

Anonymou

s (2021)[4]
6 - 18

Not

Reported

Not

Reported

98.30 ±

0.15

Not

Reported

Not

Reported

Raju, et al.

(2024)[5]

10% -

150% of

test

concentrati

on

<2.0
Not

Reported
98 - 102

10 mg/L

(as per

abstract)

10 mg/L

(as per

abstract)

Vinutha, et

al. (2024)
0.75 - 4.5 <2 <2 100.20

Not

Reported

Not

Reported

Khopade,

et al.

(2024)

10 - 60
Not

Reported

Not

Reported

Not

Reported

Not

Reported

Not

Reported

Mehmood,

et al. (N/A)

Not

Specified
<5

Not

Reported

Not

Reported
2.23 7.697

Note: "%RSD" refers to the percentage relative standard deviation, a measure of precision. A

lower %RSD indicates higher precision. "Recovery %" is a measure of accuracy, with values

closer to 100% indicating higher accuracy. Some studies did not report all performance metrics.
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The following sections detail representative experimental methodologies for the quantification

of Drospirenone based on the cited literature. The most common analytical technique is

Reverse Phase High-Performance Liquid Chromatography (RP-HPLC).

Representative RP-HPLC Method 1
Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

Column: Not specified in the abstract.

Mobile Phase: Not specified in the abstract.

Flow Rate: Not specified in the abstract.

Detection Wavelength: Not specified in the abstract.

Sample Preparation: A stock solution is prepared by dissolving a known weight of

Drospirenone in a suitable diluent. Working standards are prepared by diluting the stock

solution. For tablet analysis, a number of tablets are weighed, crushed, and a portion of the

powder equivalent to a single dose is dissolved in the diluent, filtered, and then diluted to the

final concentration.

Representative RP-HPLC Method 2
Instrumentation: High-Performance Liquid Chromatograph.

Column: Not specified in the abstract.

Mobile Phase: Not specified in the abstract.

Flow Rate: Not specified in the abstract.

Detection Wavelength: Not specified in the abstract.

Run Time: 8 minutes.

Sample Preparation: A standard stock solution of Drospirenone (1200 µg/mL) is prepared by

dissolving 30 mg in 25 mL of the mobile phase. Working standard solutions are prepared by

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


diluting the stock solution.

Representative RP-HPLC Method 3
Instrumentation: High-Performance Liquid Chromatograph with UV and fluorescence

detectors.

Column: LiChroCART® 100RP (125 x 4 mm i.d., 5 µm).

Mobile Phase: Acetonitrile:water 50:50 (v/v).

Flow Rate: 1.0 mL/min.

Detection: UV at 200 nm for Drospirenone.

Elution Time: 5.7 minutes for Drospirenone.

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the quantification of Drospirenone in

pharmaceutical dosage forms using RP-HPLC.
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Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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